Cas no 107757-05-1 ((3-Methyl-5-nitrophenyl)methanol)

(3-Methyl-5-nitrophenyl)methanol structure

107757-05-1 structure

Product Name:(3-Methyl-5-nitrophenyl)methanol

CAS No:107757-05-1

Molecular Formula:C₈H₉NO₃

Molecular Weight:167.1620

MDL:MFCD18399653

CID:1036292

PubChem ID:14033015

(3-Methyl-5-nitrophenyl)methanol Properties

Names and Identifiers

- (3-Methyl-5-nitrophenyl)methanol
- 3-methyl-5-nitroBenzenemethanol
- 3-Methyl-5-nitrobenzyl alcohol
- 1594AA
- 1593AA
- FCH1173031
- AS05993
- CM13447
- AK128720
- AX8250782
- DTXSID70554742
- BS-14283
- SCHEMBL10155626
- EN300-7402814
- Benzenemethanol, 3-methyl-5-nitro-
- 107757-05-1
- Z1255445791
- CS-0130738
- AKOS016000845
- MFCD18399653
- DA-20273
- 3-Methyl-5-nitrobenzenemethanol
- (3-Methyl-5-nitrophenyl)Methanol
- +Expand
- MDL： MFCD18399653
- InChIKey： IVYZQNHRDOGBHH-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO3/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4,10H,5H2,1H3
- SMILES： O([H])C([H])([H])C1=C([H])C(=C([H])C(C([H])([H])[H])=C1[H])[N+](=O)[O-]

Computed Properties

Exact Mass: 167.058243149g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 167.058243149g/mol
Heavy Atom Count: 12
Complexity: 166
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 66

Experimental Properties

Melting Point: 56.8-57.9 ºC
Solubility: Slightly soluble (3.3 g/l) (25 º C),
Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),

(3-Methyl-5-nitrophenyl)methanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HBHW-100mg	Benzenemethanol, 3-methyl-5-nitro-	107757-05-1	98%	100mg	$47.00
A2B Chem LLC	AI07252-100mg	(3-Methyl-5-nitrophenyl)methanol	107757-05-1	98%	100mg	$47.00	2024-04-20
Aaron	AR00HBQ8-100mg	Benzenemethanol, 3-methyl-5-nitro-	107757-05-1	98%	100mg	$56.00
abcr	AB452831-250 mg	3-Methyl-5-nitrobenzyl alcohol, 95%; .	107757-05-1	95%	250mg	€214.50	2023-06-15
Alichem	A014001469-1g	3-Methyl-5-nitrobenzyl alcohol	107757-05-1	97%	1g	$1490.00	2023-09-04
Ambeed	A232301-100mg	(3-Methyl-5-nitrophenyl)methanol	107757-05-1	98%	100mg	$64.0	2024-05-30
Chemenu	CM130469-1g	(3-methyl-5-nitrophenyl)methanol	107757-05-1	95%	1g	$365
Enamine	EN300-7402814-0.05g	(3-methyl-5-nitrophenyl)methanol	107757-05-1	95%	0.05g	$46.0	2023-07-09
eNovation Chemicals LLC	D750800-100mg	Benzenemethanol, 3-methyl-5-nitro-	107757-05-1	98%	100mg	$185	2022-04-13
Key Organics Ltd	BS-14283-100MG	(3-Methyl-5-nitrophenyl)methanol	107757-05-1	>97%	100mg	£109.42	2023-09-08

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107757-05-1 ((3-Methyl-5-nitrophenyl)methanol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:107757-05-1)(3-Methyl-5-nitrophenyl)methanol

Purity:99%/99%

Quantity:1g/5g

Price($):264.0/919.0